Madolin U

• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• InChI: InChI=1S/C15H20O3/c1-9(2)12-6-4-10(3)13(16)7-5-11-8-14(12)18-15(11)17/h8,12-14,16H,1,3-7H2,2H3/t12-,13?,14-/m1/s1
• InChIKey: AHRAJHROHXBDAF-WYAMFQBQSA-N

Madolin U Chemical Identity & Procurement

Madolin U (CAS 327185-00-2) is a germacrane sesquiterpene lactone [1]. It is a naturally occurring secondary metabolite, first isolated and structurally characterized from the roots and stems of *Aristolochia mollissima* [2]. With a molecular formula of C₁₅H₂₀O₃ and a molecular weight of 248.32 g/mol, it features an α,β-unsaturated-γ-lactone moiety within its bicyclic framework [2]. As a research tool, its primary value lies in its use as an analytical reference standard for phytochemical fingerprinting, dereplication studies, and structure-activity relationship (SAR) investigations within the context of sesquiterpene lactones.

Source Aristolochia mollissima roots & stems

Class Germacrane sesquiterpene

Core motif α,β-unsaturated-γ-lactone

• [1] Tian-Shung Wu, Yu-Yi Chan, Yann-Lii Leu. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source
• [2] PlantaE DB. (2025). Madolin U. Plant Metabolite Database. View Source

Why Madolin U Cannot Be Substituted

Generic substitution of Madolin U with other sesquiterpene lactones is not scientifically sound without rigorous analytical verification. Sesquiterpene lactones from the *Aristolochia* genus exhibit significant structural diversity, including variations in the core skeleton (e.g., germacrane vs. eudesmane) and functional group substitution patterns, which directly impact their chromatographic retention times, spectroscopic signatures, and potential bioactivity [1]. Madolin U is specifically characterized by a unique optical rotation of [α]D +84.9° (c 0.08, CHCl₃) and a distinct UV absorption maximum at 219 nm (log ε 3.86) [1]. Substituting with an analog lacking verification against an authentic Madolin U standard would compromise the reproducibility of analytical methods and could lead to misidentification in phytochemical or metabolomic workflows.

This product

Madolin U

C₁₅H₂₀O₃ · hydroxyl at C‑1 · α,β‑unsaturated‑γ‑lactone

Analog not interchangeable

Madolin W / Madolin R

Different formula (C₁₅H₂₂O₂), functional groups, and optical rotation sign; substitution may shift physicochemical and interaction profiles.

This product

Madolin U

[α]ᴅ +84.9° · distinct ¹H NMR terminal alkene pattern · TPSA 46.5 Ų

Co‑occurring analog

Madolin I

Ketone at C‑1 replaces hydroxyl; large ¹³C shift difference alters polarity and hydrogen‑bonding, requiring independent validation.

• [1] Tian-Shung Wu, Yu-Yi Chan, Yann-Lii Leu. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source

Madolin U Quantitative Differentiation Evidence

C-1 Group Distinction (Madolin I)

Madolin U is a chiral molecule and its specific rotation provides a key differentiator from its structurally related analogs. In the original isolation and characterization study, Madolin U exhibited a specific rotation of [α]D +84.9° (c 0.08, CHCl₃) [1]. This value is distinct from other co-isolated sesquiterpenes from the same source, such as Madolin S, which showed an opposite rotation of [α]D −41.7° (c 0.06, CHCl₃) [1]. This quantitative optical property is essential for confirming the identity and enantiomeric purity of the supplied material.

C‑1 group distinction

head‑to‑head

Madolin U

δC 75.2 (C‑OH)

Madolin I

δC 206.8 (C=O)

Functional group identity confirmed by ¹³C NMR shift.

131.6 ppm difference; CDCl₃, same study.

Evidence Dimension	Specific Optical Rotation ([α]D)
Target Compound Data	+84.9° (c 0.08, CHCl₃)
Comparator Or Baseline	Madolin S: −41.7° (c 0.06, CHCl₃)
Quantified Difference	Δ126.6° (opposite sign)
Conditions	Measured in chloroform (CHCl₃) at specified concentrations

Why This Matters

This large difference in optical rotation serves as a critical quality control (QC) parameter to verify the correct isomer has been procured, preventing experimental errors due to incorrect stereochemistry.

• [1] Tian-Shung Wu, Yu-Yi Chan, Yann-Lii Leu. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source

Optical Activity vs. Madolin R

Madolin U possesses a distinct spectroscopic profile that can be used to confirm its identity and differentiate it from co-occurring sesquiterpenes. In the IR spectrum (KBr), Madolin U shows a characteristic band at 1759 cm⁻¹, confirming the presence of an α,β-unsaturated-γ-lactone [1]. This is a structural feature not universally present in all co-isolated analogs, such as Madolin R, which lacks this functional group and thus this specific IR absorption [1]. Furthermore, its UV spectrum in methanol shows a λmax of 219 nm (log ε 3.86) [1].

Optical activity vs. Madolin R

head‑to‑head

Madolin U

[α]ᴅ +84.9°

Madolin R

[α]ᴅ −63.0°

Stereochemical identity QC parameter.

147.9° difference, sign reversal; CHCl₃.

Evidence Dimension	IR Carbonyl Stretch (lactone)
Target Compound Data	1759 cm⁻¹ (KBr)
Comparator Or Baseline	Madolin R: Absent
Quantified Difference	Presence vs. Absence
Conditions	IR spectroscopy (KBr pellet)

Why This Matters

The presence of this specific IR band and UV maximum provides a rapid, instrument-based method for authenticating the compound upon receipt, ensuring that the material is consistent with the published data for Madolin U.

• [1] Tian-Shung Wu, Yu-Yi Chan, Yann-Lii Leu. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source

Spectroscopic Fingerprint vs. Germacranes

Accurate mass measurement by HRMS is a definitive method for confirming the molecular formula of Madolin U and differentiating it from isobaric compounds. The HREIMS of Madolin U gave an m/z of 248.1414 [M]⁺, which is consistent with the calculated exact mass for its molecular formula, C₁₅H₂₀O₃ (calc. 248.1412) [1]. This level of precision (error of ~0.8 ppm) is essential for dereplication workflows, as it distinguishes Madolin U from other natural products with the same nominal mass (e.g., Madolin S, C₁₆H₂₄O₂, calc. 248.1776) [1].

¹H NMR fingerprint

head‑to‑head

Madolin U

δ 5.43, 5.10 (terminal CH₂)

Madolin W

δ 5.26 (trisubst. CH)

Unique terminal alkene pattern enables identity verification.

400 MHz, CDCl₃; J = 2.4 Hz vs. 10.0 Hz.

Evidence Dimension	Exact Mass (HRMS)
Target Compound Data	m/z 248.1414 [M]⁺ (C₁₅H₂₀O₃)
Comparator Or Baseline	Madolin S: m/z 248.1777 [M]⁺ (C₁₆H₂₄O₂)
Quantified Difference	Δ 0.0363 Da
Conditions	High-Resolution Electron Ionization Mass Spectrometry (HREIMS)

Why This Matters

This exact mass difference, although small, is reliably resolved by modern HRMS instruments. It provides a crucial analytical checkpoint for confirming the correct molecular formula of the procured compound, especially when dealing with structurally diverse natural product extracts.

• [1] Tian-Shung Wu, Yu-Yi Chan, Yann-Lii Leu. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source

ADMET Profile: Germacrane Comparison

While specific in vitro bioactivity data for Madolin U is limited in the peer-reviewed literature, in silico ADMET predictions offer a starting point for differentiation from other sesquiterpenes. Using admetSAR 2.0, Madolin U is predicted to have a high probability of human intestinal absorption (99.57%) and to be a substrate of CYP3A4 (51.75%) [1]. In contrast, it is predicted not to be a substrate of CYP2D6 (87.41% probability) or an inhibitor of CYP2C9 (91.70% probability) [1]. These computational predictions, while requiring experimental validation, can guide early-stage selection by flagging potential metabolic liabilities or favorable ADME properties.

Predicted HIA

in silico · verify

99.57%

Supports absorption potential in silico.

admetSAR 2.0; class‑level inference for sesquiterpenes.

Evidence Dimension	Probability of Human Intestinal Absorption (in silico)
Target Compound Data	99.57% (HIA+)
Comparator Or Baseline	General class of drug-like small molecules (admetSAR 2.0 model baseline)
Quantified Difference	High probability of absorption vs. class average.
Conditions	In silico prediction using admetSAR 2.0

Why This Matters

For procurement decisions related to hit-to-lead or early drug discovery, this in silico ADMET profile provides a data-driven, albeit preliminary, basis for selecting Madolin U over a sesquiterpene analog with a predicted poor absorption or problematic CYP inhibition profile.

• [1] PlantaE DB. (2025). Madolin U. ADMET Properties (via admetSAR 2). View Source

Biosynthetic Origin: Aristolochia vs. Viola

The feasibility of obtaining a natural product for research is often dictated by its natural abundance and isolation yield. Madolin U was isolated from *Aristolochia mollissima* in a yield of 1.5 mg from an unspecified amount of dried plant material [1]. While low, this yield is comparable to other new compounds from the same study (e.g., Madolin R: 1.2 mg, Madolin X: 1 mg) [1]. This quantitative information provides a realistic expectation for procurement: Madolin U is a minor constituent, which influences its commercial availability, cost, and the lead time required for its supply.

Biosynthetic origin

class‑level

Madolin U: Aristolochia mollissima

Other germacranes (e.g., W, Y): Viola yedoensis

Source‑dependent co‑metabolite and supply‑chain profile.

Taxonomically distinct genera; extraction context differs.

Evidence Dimension	Isolation Yield (from research-scale extraction)
Target Compound Data	1.5 mg
Comparator Or Baseline	Madolin R: 1.2 mg; Madolin X: 1.0 mg (from the same study)
Quantified Difference	0.3 mg to 0.5 mg more than R and X
Conditions	Isolation from dried roots and stems of *Aristolochia mollissima* via column chromatography

Why This Matters

This data informs procurement strategy. Researchers should anticipate that Madolin U, being a minor component, may be available in limited quantities and at a premium cost. This justifies careful experimental planning and may favor its use as an analytical standard rather than a starting material for large-scale synthesis.

• [1] Tian-Shung Wu, Yu-Yi Chan, Yann-Lii Leu. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source

Madolin U Application Scenarios

Sesquiterpene Structure Elucidation Standard

Madolin U is ideally suited as a reference standard in HPLC, LC-MS, or GC-MS analyses aimed at identifying and quantifying sesquiterpene lactones in plant extracts. Its well-defined spectroscopic and chromatographic properties, as detailed in Section 3 (e.g., exact mass m/z 248.1414 [1]), make it a reliable marker for the chemical profiling of *Aristolochia* and related species. Procurement of a high-purity standard is essential for the accurate dereplication of this compound in complex natural product mixtures.

SAR Scaffold in Medicinal Chemistry

Researchers can use the specific analytical data for Madolin U to verify the identity and purity of a newly isolated or synthesized batch. Comparison of optical rotation ([α]D +84.9° [1]), UV absorption (λmax 219 nm [1]), and IR spectrum (1759 cm⁻¹ band [1]) against these published values provides a robust, multi-parameter QC check. This ensures experimental reproducibility and guards against misidentification.

Herbal Extract Identity Marker

For computational chemists and drug discovery researchers, Madolin U can serve as a structurally novel scaffold for virtual screening campaigns. Its in silico ADMET profile, including a high predicted probability of human intestinal absorption (99.57% [1]), suggests favorable drug-like properties. This makes it a candidate for further computational studies, such as molecular docking or pharmacophore modeling, to explore its potential against specific therapeutic targets.

Complement & Inflammation Probe

The presence of a reactive α,β-unsaturated-γ-lactone and a secondary alcohol in Madolin U's structure [1] provides two distinct handles for chemical derivatization. Researchers engaged in structure-activity relationship (SAR) studies may procure Madolin U as a starting material to synthesize a focused library of analogs, exploring modifications at the lactone or hydroxyl positions to probe biological activity.

Application

Selection Property

Validation Focus

Structure elucidation reference

Comprehensive spectroscopic dataset (¹H/¹³C NMR, [α]D)

Identity confirmation of germacrane analogs

SAR scaffold studies

Defined α,β‑unsaturated‑γ‑lactone core

Comparative ADMET profiling with in‑class analogs

Herbal extract identity marker

Distinct optical rotation and TPSA

Authenticate Madolin U in Aristolochia extracts

Complement pathway probe

Class‑level anti‑complement activity of germacranes

Investigate complement modulation in inflammation models

• [1] Tian-Shung Wu, Yu-Yi Chan, Yann-Lii Leu. (2001). Constituents of the Roots and Stems of Aristolochia mollissima. Journal of Natural Products, 64(1), 71-74. View Source
• [2] PlantaE DB. (2025). Madolin U. ADMET Properties (via admetSAR 2). View Source